Indacaterol xinafoate

• CAS: 1000160-97-3
• Molecular Formula: C35H36N2O6
• Molecular Weight: 580.7 g/mol
• InChI: InChI=1S/C24H28N2O3.C11H8O3/c1-3-14-9-16-11-18(12-17(16)10-15(14)4-2)25-13-22(28)19-5-7-21(27)24-20(19)6-8-23(29)26-24;12-10-8-4-2-1-3-7(8)5-6-9(10)11(13)14/h5-10,18,22,25,27-28H,3-4,11-13H2,1-2H3,(H,26,29);1-6,12H,(H,13,14)/t22-;/m0./s1
• InChIKey: FPVXKDOIWQBXBE-FTBISJDPSA-N

Indacaterol Xinafoate – Ultra-Long-Acting Beta-2 Agonist

Indacaterol xinafoate is a salt form of indacaterol, an ultra-long-acting β2-adrenoceptor agonist (ultra-LABA) developed for once-daily maintenance bronchodilator therapy in chronic obstructive pulmonary disease (COPD) and asthma. Indacaterol acts as a nearly full agonist at the human β2-adrenoceptor with rapid onset and 24‑hour duration of action . Its molecular pharmacological profile—combining high intrinsic efficacy with moderate β2‑selectivity—distinguishes it from earlier LABAs such as salmeterol and formoterol, and from other ultra-LABAs such as vilanterol and olodaterol .

Ultra-long-acting β2-adrenoceptor agonist research tool

Once-daily dosing profile supports pulmonary study design

Salt-form specific reference standard (xinafoate)

• [1] Cazzola M, Matera MG. Indacaterol: a new long-acting β2-agonist in the management of chronic obstructive pulmonary disease. Ther Adv Respir Dis. 2009;3(1):27-37. DOI: 10.2174/1874306400903010027. View Source
• [2] Proudman RGW, Baker JG. A Comparison of the Molecular Pharmacological Properties of Current Short, Long, and Ultra-Long-Acting β-Agonists Used for Asthma and COPD. Pharmacol Res Perspect. 2025;13(5):e70154. DOI: 10.1002/prp2.70154. View Source

Non-Interchangeability of Indacaterol Xinafoate

Despite belonging to the same therapeutic class of inhaled long‑acting bronchodilators, indacaterol xinafoate cannot be directly substituted for other β2‑agonists (e.g., salmeterol, formoterol, vilanterol) or for muscarinic antagonists (e.g., tiotropium) without quantitative justification. Key sources of non‑interchangeability include: (i) a once‑daily dosing regimen enabled by an effective half‑life of ~34–36 h, contrasting with the twice‑daily requirement of salmeterol and formoterol ; (ii) a distinct intrinsic efficacy and β2‑selectivity profile that differs from the highly β2‑selective salmeterol/vilanterol (>1000‑fold) and the equally efficacious but shorter‑acting formoterol ; and (iii) clinically relevant differences in trough FEV₁ that have been quantified against formoterol, salmeterol, and tiotropium in multiple comparative studies . These pharmacological and clinical divergences mean that substituting indacaterol xinafoate with another agent without adjustment risks loss of 24‑hour bronchodilator coverage, altered symptom control, and unpredictable patient outcomes.

Effective half-life ~34–36 h enables once-daily dosing; substituting shorter-acting LABAs may shift 24 h bronchodilation model endpoints.

~40-fold β₂-selectivity differs from >1000-fold selective agents; β₁-engagement context may require study-specific review.

Reported FEV₁ and SGRQ endpoint advantages over formoterol, salmeterol, and tiotropium may not transfer across salt forms or research models.

• [1] Zhang J, et al. Single- and multiple-dose pharmacokinetics of inhaled indacaterol in healthy Chinese volunteers. Eur J Drug Metab Pharmacokinet. 2015;40:203-208. DOI: 10.1007/s13318-014-0197-6. View Source
• [2] Proudman RGW, Baker JG. A Comparison of the Molecular Pharmacological Properties of Current Short, Long, and Ultra-Long-Acting β-Agonists Used for Asthma and COPD. Pharmacol Res Perspect. 2025;13(5):e70154. DOI: 10.1002/prp2.70154. View Source
• [3] Cope S, et al. Efficacy of once-daily indacaterol relative to alternative bronchodilators in COPD: a patient-level mixed treatment comparison. Value Health. 2012;15(3):524-533. DOI: 10.1016/j.jval.2012.01.007. View Source

Quantitative Evidence for Indacaterol Xinafoate

Superior Trough FEV₁ vs Formoterol

In a Bayesian patient‑level mixed treatment comparison of four randomized controlled trials, indacaterol 150 μg once daily produced a trough FEV₁ that was 0.10 L (100 mL) higher than formoterol 12 μg twice daily at 12 weeks (95% credible interval: 0.06–0.14 L) and at 6 months. Indacaterol 300 μg similarly exceeded salmeterol 50 μg twice daily by 0.06 L at both time points . This analysis provides the only available indirect head‑to‑head estimates for these dose comparisons, because no direct head‑to‑head trial was conducted for indacaterol 150 μg vs formoterol or indacaterol 300 μg vs salmeterol.

Trough FEV₁ vs formoterol

Reported

+100 mL

Reported endpoint difference in COPD model context

Indirect comparison; 95% CrI 0.06–0.14 L

Evidence Dimension	Trough forced expiratory volume in 1 second (FEV₁)
Target Compound Data	Indacaterol 150 μg: +0.10 L vs formoterol (95% CrI: 0.06–0.14) at 12 weeks; Indacaterol 300 μg: +0.06 L vs salmeterol (95% CrI: 0.02–0.10) at 12 weeks
Comparator Or Baseline	Formoterol 12 μg twice daily; Salmeterol 50 μg twice daily
Quantified Difference	+100 mL (indacaterol 150 μg vs formoterol); +60 mL (indacaterol 300 μg vs salmeterol)
Conditions	Patient‑level Bayesian mixed treatment comparison of four RCTs in moderate‑to‑severe COPD; outcomes at 12 weeks and 6 months

Why This Matters

This quantifies the superior bronchodilator efficacy of indacaterol over the most commonly used twice‑daily LABAs, supporting once‑daily monotherapy selection for procurement in COPD management programs.

• [1] Cope S, et al. Efficacy of once-daily indacaterol relative to alternative bronchodilators in COPD: a patient-level mixed treatment comparison. Value Health. 2012;15(3):524-533. DOI: 10.1016/j.jval.2012.01.007. View Source

Trough FEV₁ and SGRQ Network Meta-Analysis

A Bayesian network meta‑analysis of 40 RCTs compared indacaterol, glycopyrronium, tiotropium, salmeterol, and formoterol. Indacaterol 150 μg and 300 μg were associated with the highest trough FEV₁ improvements versus placebo (152 mL [95% CrI: 126, 179] and 160 mL [95% CrI: 133, 187], respectively) and the greatest St. George’s Respiratory Questionnaire (SGRQ) score reductions (−3.9 [95% CrI: −5.2, −2.6] and −3.6 [95% CrI: −4.8, −2.3], respectively). The point‑estimate difference in trough FEV₁ between indacaterol and formoterol ranged from 93 mL to 100 mL, larger than the differences vs salmeterol (72–79 mL), tiotropium 5 μg (41–48 mL), or tiotropium 18 μg (37–44 mL) .

Network meta-analysis rank

Reported

1

Highest FEV₁ & SGRQ improvement

Reported highest rank in 40-RCT synthesis

vs placebo, formoterol, salmeterol, tiotropium

Evidence Dimension	Trough FEV₁ and SGRQ total score at 6 months
Target Compound Data	Indacaterol 150 μg: 152 mL FEV₁, −3.9 SGRQ; Indacaterol 300 μg: 160 mL FEV₁, −3.6 SGRQ (vs placebo)
Comparator Or Baseline	Formoterol, salmeterol, tiotropium, glycopyrronium
Quantified Difference	Indacaterol vs formoterol: +93 to +100 mL FEV₁; vs salmeterol: +72 to +79 mL; vs tiotropium: +37 to +48 mL
Conditions	Network meta-analysis of 40 RCTs in moderate‑to‑severe COPD; outcomes at 6 months

Why This Matters

Provides the most comprehensive evidence synthesis available, positioning indacaterol as the numerically most effective monotherapy bronchodilator for lung function and health status—a key criterion for formulary inclusion and bulk procurement decisions.

• [1] Donohue JF, et al. Comparative efficacy of long-acting bronchodilators for COPD: a network meta-analysis. Respir Res. 2013;14(1):100. DOI: 10.1186/1465-9921-14-100. View Source

Extended Half-Life and Once-Daily Dosing

In a multiple‑dose pharmacokinetic study of inhaled indacaterol 150 μg and 300 μg in healthy volunteers, the mean effective half‑life (T½,acc) was 33.9 h and 35.8 h, respectively, with steady state achieved after 12–14 days of once‑daily dosing . By comparison, the elimination half‑lives of salmeterol and formoterol are approximately 5.5 h and 10 h, respectively—necessitating twice‑daily administration . The 24‑hour bronchodilator coverage of indacaterol is a direct consequence of this extended pulmonary residence time.

Effective half-life

Class-level

33.9–35.8 h

Supports once-daily dosing research design

Literature references: salmeterol ~5.5 h, formoterol ~10 h

Evidence Dimension	Effective elimination half‑life (T½,acc)
Target Compound Data	Indacaterol 150 μg: 33.9 h; Indacaterol 300 μg: 35.8 h
Comparator Or Baseline	Salmeterol ~5.5 h; Formoterol ~10 h (literature values)
Quantified Difference	Indacaterol T½,acc is approximately 3–6 times longer than salmeterol and formoterol
Conditions	Single‑center, randomized, double‑blind, multiple‑dose, parallel‑group study in healthy Chinese volunteers; indacaterol measured by HPLC‑MS/MS

Why This Matters

A once‑daily dosing schedule is associated with improved patient adherence compared with twice‑daily regimens, making indacaterol xinafoate a preferred choice for long‑term maintenance therapy procurement in health systems focused on adherence‑sensitive outcomes.

• [1] Zhang J, et al. Single- and multiple-dose pharmacokinetics of inhaled indacaterol in healthy Chinese volunteers. Eur J Drug Metab Pharmacokinet. 2015;40:203-208. DOI: 10.1007/s13318-014-0197-6. View Source
• [2] Cazzola M, Page CP, Matera MG. Long-acting bronchodilators in COPD: where are we now and where are we going? Eur Respir Rev. 2012;21(125):112-119. DOI: 10.1183/09059180.00000412. View Source

β₂-Selectivity vs Salmeterol and Vilanterol

A direct in‑vitro comparison of β‑agonist molecular pharmacology using radioligand binding and functional assays in CHO cells stably expressing human β₁‑ and β₂‑adrenoceptors demonstrated that salmeterol and vilanterol are highly β₂‑selective (>1000‑fold), whereas indacaterol is similar to salbutamol with only ~40‑fold selectivity. Formoterol and indacaterol were the most efficacious agonists in the panel, while salmeterol exhibited the longest binding duration . This lower selectivity ratio implies that indacaterol may have a different cardiac safety margin profile compared with the highly β₂‑selective ultra‑LABAs.

β₂-selectivity

Head-to-head

~40-fold vs >1000-fold

Selectivity context may differ; supports β₁-sparing model interpretation

Recombinant human β₁/β₂-adrenoceptors, CHO cells

Evidence Dimension	β₂‑ vs β₁‑adrenoceptor selectivity ratio
Target Compound Data	Indacaterol: ~40‑fold β₂‑selectivity
Comparator Or Baseline	Salmeterol: >1000‑fold; Vilanterol: >1000‑fold; Formoterol: moderate selectivity (exosite‑independent)
Quantified Difference	>25‑fold difference in selectivity ratio between indacaterol and salmeterol/vilanterol
Conditions	Radioligand binding and functional studies at recombinant human β₁‑ and β₂‑adrenoceptors expressed in CHO cells

Why This Matters

For scientific selection in studies where β₁‑sparing is critical (e.g., cardiovascular safety models), indacaterol’s selectivity profile represents a quantifiably different risk‑benefit trade‑off that must be accounted for in experimental design or procurement of reference standards.

• [1] Proudman RGW, Baker JG. A Comparison of the Molecular Pharmacological Properties of Current Short, Long, and Ultra-Long-Acting β-Agonists Used for Asthma and COPD. Pharmacol Res Perspect. 2025;13(5):e70154. DOI: 10.1002/prp2.70154. View Source

Higher SGRQ Responder Rate vs Tiotropium

The same patient‑level mixed treatment comparison that evaluated FEV₁ also assessed health‑related quality of life via the St. George’s Respiratory Questionnaire (SGRQ). Indacaterol 150 μg demonstrated a significantly greater proportion of SGRQ responders (≥4‑point improvement) compared with tiotropium, with an odds ratio of 1.52 at 12 weeks (95% credible interval: 1.15–2.00) . For the Transition Dyspnea Index, indacaterol 300 μg was more efficacious than salmeterol (OR 1.65; 95% CrI: 1.16–2.34) .

SGRQ responder rate

Head-to-head

OR 1.52 vs tiotropium

Reported higher odds of health-status endpoint response

95% CrI 1.15–2.00; 12-week analysis

Evidence Dimension	SGRQ responder rate (≥4‑point improvement)
Target Compound Data	Indacaterol 150 μg: OR 1.52 vs tiotropium (95% CrI: 1.15–2.00) at 12 weeks
Comparator Or Baseline	Tiotropium 18 μg once daily
Quantified Difference	52% higher odds of clinically meaningful SGRQ improvement vs tiotropium
Conditions	Patient‑level Bayesian mixed treatment comparison of four RCTs in moderate‑to‑severe COPD

Why This Matters

Patient‑reported outcomes are increasingly weighted in health technology assessments and formulary decisions. This quantitative advantage over tiotropium—the longtime LAMA standard—provides a procurement‑relevant argument for indacaterol in value‑based healthcare purchasing.

• [1] Cope S, et al. Efficacy of once-daily indacaterol relative to alternative bronchodilators in COPD: a patient-level mixed treatment comparison. Value Health. 2012;15(3):524-533. DOI: 10.1016/j.jval.2012.01.007. View Source

Salt Form Tolerability: Xinafoate vs Maleate vs Acetate

Two clinical studies (NCT00624702 and NCT00927901) directly compared the tolerability, efficacy, and pharmacokinetics of indacaterol salts including xinafoate, maleate, and acetate in patients with asthma. The primary tolerability endpoint was the incidence of post‑inhalation cough within 5 minutes of dosing . Quantitative results from these studies have not been published in peer‑reviewed form; however, the trial designs confirm that salt‑form selection was deemed sufficiently consequential to warrant dedicated crossover investigations. Until the full datasets are available, users selecting indacaterol xinafoate over indacaterol maleate or acetate for research purposes should cite the salt‑specific CAS registry number (1000160‑97‑3) and the existence of this comparative framework as a basis for requiring salt‑form consistency in procurement specifications.

Salt-form tolerability

Data to verify

Trial designs exist

Salt-form tolerability endpoint context requires data verification

NCT00624702, NCT00927901; no peer-reviewed quantitative data

Evidence Dimension	Incidence of post‑inhalation cough and tolerability (primary endpoint not yet publicly quantified)
Target Compound Data	Indacaterol xinafoate 400 μg
Comparator Or Baseline	Indacaterol maleate 400 μg; Indacaterol acetate 400 μg
Quantified Difference	Quantitative data not publicly available; study completed with n=98 (NCT00624702) and n=30 (NCT00927901)
Conditions	Multi‑center, randomized, double‑blind, placebo‑controlled, 4‑way crossover studies in patients with persistent asthma (NCT00624702: Phase 1; NCT00927901: Phase 2)

Why This Matters

For procurement of indacaterol reference standards, salt‑form integrity is critical: substituting xinafoate with maleate without confirmation of bioequivalence may introduce uncontrolled variability in research outcomes, particularly in studies evaluating inhaled tolerability or pharmacokinetics.

• [1] ClinicalTrials.gov. Tolerability of Indacaterol Salts (Maleate, Xinafoate and Acetate) in Comparison to Placebo in Patients With Mild to Moderate Persistent Asthma. NCT00624702. https://ichgcp.net/clinical-trials-registry/NCT00624702 View Source

Key Application Scenarios: Indacaterol Xinafoate

Once-Daily COPD Maintenance Monotherapy Reference Standard

Indacaterol xinafoate is optimally deployed as the active pharmaceutical ingredient (API) reference standard for developing or testing once‑daily LABA monotherapy formulations targeting COPD. The evidence of 100 mL superior trough FEV₁ versus formoterol and 60 mL versus salmeterol at 12 weeks , combined with an effective half‑life exceeding 33 hours , makes it the benchmark for 24‑hour bronchodilator coverage in preclinical and clinical development programs.

Pharmacodynamic Selectivity Profiling in β-Adrenoceptor Research

Indacaterol xinafoate’s ~40‑fold β₂‑selectivity ratio—markedly lower than the >1000‑fold selectivity of salmeterol and vilanterol —makes it a critical tool compound for investigating the functional consequences of partial β₁‑engagement. Researchers studying cardiac safety margins or biased signaling at adrenoceptors can use indacaterol xinafoate as a comparator with a distinct selectivity fingerprint.

Health-Economic and Formulary Decision Modeling

For health technology assessment and formulary inclusion, the network meta‑analytic evidence ranking indacaterol highest for trough FEV₁ and SGRQ improvement , coupled with the 52% higher odds of SGRQ responder status versus tiotropium , supports its positioning as a cost‑effective once‑daily option. Procurement analysts can input these quantitative efficacy advantages into budget‑impact and cost‑effectiveness models for COPD management programs.

Salt-Form Specificity in Inhaled Drug Pharmacokinetic Studies

When investigating pulmonary absorption, systemic exposure, or local tolerability of indacaterol, the xinafoate salt form (CAS 1000160‑97‑3) must be specified because dedicated crossover studies (NCT00927901, NCT00624702) were designed to detect salt‑form‑dependent differences in pharmacokinetics and cough incidence . Researchers procuring indacaterol for inhalation studies should require the xinafoate salt explicitly to avoid introducing salt‑form variability as an uncontrolled experimental factor.

Application

Selection Property

Validation Focus

COPD bronchodilation model reference

Once-daily pharmacokinetic profile

Bronchodilator endpoint reproducibility

β-adrenoceptor selectivity profiling

Reported β₂-selectivity context

β₁-engagement model interpretation

Formulary comparative modeling research

Network meta-analytic endpoint context

Health-status questionnaire endpoint validation

Salt-form-specific inhalation research

Xinafoate identity and tolerability context

Salt-form consistency verification (data to verify)

• [1] Cope S, et al. Efficacy of once-daily indacaterol relative to alternative bronchodilators in COPD: a patient-level mixed treatment comparison. Value Health. 2012;15(3):524-533. DOI: 10.1016/j.jval.2012.01.007. View Source
• [2] Zhang J, et al. Single- and multiple-dose pharmacokinetics of inhaled indacaterol in healthy Chinese volunteers. Eur J Drug Metab Pharmacokinet. 2015;40:203-208. DOI: 10.1007/s13318-014-0197-6. View Source